Cas no 627463-20-1 (Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI))
627463-20-1 structure
Product Name:Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI)
CAS No:627463-20-1
MF:C10H11FO
MW:166.192146539688
CID:877592
PubChem ID:22641002
Update Time:2025-04-19
Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI)
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- Inchi： 1S/C10H11FO/c1-3-8-4-5-9(7(2)12)6-10(8)11/h4-6H,3H2,1-2H3
- InChI Key： QWMCJRIHOYBIPR-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C)=O)C=CC=1CC
Computed Properties
- Exact Mass: 166.079
- Monoisotopic Mass: 166.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.5
Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
627463-20-1 (Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI)) Related Products
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